Journal Name:Journal of Fluorescence
Journal ISSN:1053-0509
IF:2.525
Journal Website:http://www.springer.com/biomed/journal/10895
Year of Origin:1991
Publisher:Springer New York
Number of Articles Per Year:141
Publishing Cycle:Quarterly
OA or Not:Not
Journal of Fluorescence ( IF 2.525 ) Pub Date: 2023-01-07 , DOI:
10.1016/j.fbp.2023.01.001
The microwave assisted vacuum frying (MWVF) of Durian cv. Monthong was performed to investigate the effect of microwave power levels (400, 480, and 560 W) and ripening stages (1 Day, 2 Days, 3 Days, and 4 Days after harvesting) on the kinetics of the durian chips. The physio-chemical properties, the specific energy consumption (SEC) and product acceptability using sensory evaluation were also determined at 110 °C and absolute pressure of 8 kPa. At the higher microwave power, the frying time was reduced leading to a lower SEC. Moreover, it also resulted in decreasing oil absorption, decreasing shrinkage, and increasing porosity. In addition, more ripeness in durians led to longer frying time, increased oil uptake, but also produced a more porous structure and higher crispiness. Furthermore, using the 7-point hedonic scale test, the sensory evaluation revealed that the chips from the more ripened durian had the higher overall acceptability score.
Journal of Fluorescence ( IF 2.525 ) Pub Date: 2023-06-22 , DOI:
10.1016/j.fbp.2023.06.007
The ultrafiltration/diafiltration (UF/DF) process is a crucial step in the canola protein isolation process from rapeseed meal. The process involves using a multi-stage membrane system to separate components of the mixture. As diafiltration dilutes the feed stream in the ultrafiltration system, a large amount of diafiltration water is required. Reducing the diafiltrate for sustainability reasons can be done by carefully selecting process variables or using recycle streams. However, finding the optimum process variables can be a meticulous process if performed experimentally or via trial and error. In this study, we performed an optimization using a mechanistic model integrated with a genetic algorithm to aid in finding an optimum combination of process variables. The mechanistic ultrafiltration model was derived by taking into account transport phenomena within the filtration system. Parameters were characterized experimentally in term of viscosity coefficient, membrane resistance, cake porosity, aggregate diameter equivalent, and material compressibility factors. Using the mechanistic model-based optimization in combination with actual experimental values, the performance of a four-stage UF/DF system could already be improved despite fixing the configuration, albeit at the cost of a reduction in purity. Further improvement could be achieved by using recycle streams. The optimized system achieved a diafiltrate reduction of up to 79%, an increase of purity of up to 31%, and an increase of dry matter content of up to 18%, while maintaining the product purity of the reference set-up.
Journal of Fluorescence ( IF 2.525 ) Pub Date: 2023-03-03 , DOI:
10.1016/j.fbp.2023.02.008
A linked ultra scale-down (USD) flocculation and centrifugation system facilitates rapid bioprocess development and evaluation. These techniques allow studies to be undertaken at high throughput using as little as 50 mL of feed material. They enable the investigation of multiple conditions, thus generating a relatively large amount of data.This study establishes USD flocculation and centrifugation and joins a sequential multivariate data analysis (MVDA) to evaluate the multiparameter effects on primary recovery performance. MVDA techniques such as Principal Component Analysis (PCA) and Partial Least Squares (PLS) were used to handle the complex data sets and investigate the relationships between process parameters and responses. A strategy to assess floc characteristics using PCA was proposed to eliminate the visual inspection, and aid in the analysis, of particle size distribution (PSD) datasets. The PSD of non-sheared and sheared flocs provide good indicators of floc centrifuge performance.The findings show that this USD system can be used to forecast pilot scale performance. The sequential analysis demonstrated that the produced flocs are shear-sensitive in which feed preparation and process shear significantly impact the centrifugation of those flocs. Strong flocs may not necessarily result from high Camp number values (≥ 105) where optimisation of the flocculation chemical parameters is required.The novel integration of the USD systems with MVDA is a powerful platform to optimise and expand process know-how.
Journal of Fluorescence ( IF 2.525 ) Pub Date: 2023-04-29 , DOI:
10.1016/j.fbp.2023.04.008
Microspheres are commonly implemented in drug delivery system to enhance drug bioactivity and reduce the toxicity. Membrane emulsification is a promising technique to be applied in the preparation of microspheres for sustained release due to its easy control of the particle size. Membranes with different properties on dual sides have shown superior properties in the application of membrane emulsification. In this work, membranes with open channels and sharp pore size distribution were prepared by the novel combined solvent crystallization and polymer diffusion (CCD) technique. For the first time, the feasibility of CCD membranes with dual properties were verified for the application of membrane emulsification. Bufalin-poly(lactic-co-glycolic acid) (PLGA) microspheres were successfully prepared and the size distribution could be tuned via adopting CCD membranes with different pore sizes. The effects of membrane wettability and pore size on microspheres production were investigated for the membranes prepared by four different cooling conditions. The morphologies of microspheres were obtained by scanning electron microscope and the size distribution was analyzed by ImageJ. The in vitro release of bufalin-PLGA microspheres in various sizes exhibited distinctively, indicating the capability of controlling the release rate of the drug system via changing membrane with different properties. In this study, the most uniformly distributed bufalin-PLGA microspheres with an average size of 0.47 µm were achieved through membrane emulsification using the optimal CCD membranes. The as-prepared bufalin-PLGA microspheres exhibited an IC50 of 231.7 µg/mL, achieving reduced toxicity than free bufalin. This study provides a novel approach on tailoring microspheres via the manipulation of membrane properties, facilitating the design and production of drug delivery system with desired properties for a wide range of purposes.
Journal of Fluorescence ( IF 2.525 ) Pub Date: 2023-05-29 , DOI:
10.1016/j.fbp.2023.05.008
Seaweed is gaining interest as a sustainable source of protein. An often-used method for protein extraction from seaweed is alkaline extraction. In this study, the robustness of alkaline protein extraction was tested against protein extraction at neutral pH for sugar kelp (S. latissima) harvested at different time points and at different cultivation sites. The harvest time and place significantly influenced the total nitrogen (N) content of the biomass, the N extraction yield as % of biomass N, and the protein solubility. However, there was no specific pattern regarding harvest season and biomass age. The N extraction yield as % of biomass dry matter content was more similar between biomasses. The N extraction yield (% of biomass N) varied from 1.59 % to 25.22 % (mean: 6.61 %) for the control extraction, whereas it was 5.32–52.96 % (mean: 16.03 %) for the alkaline extraction. Hence, the alkaline extraction increased the N yield, and gave a higher N concentration in the protein extracts and improved the solubility of the protein extracts across the different biomass batches compared to the control method at neutral pH. This states the robustness of the alkaline protein extraction for sugar kelp and suggests improved suitability in foods compared to the extraction at neutral pH.
Journal of Fluorescence ( IF 2.525 ) Pub Date: 2023-03-12 , DOI:
10.1016/j.fbp.2023.03.005
The decline in the consumption of animal milk raises the possibility of using different plant materials in producing vegan milk. Sesame is an oilseed, rich in nutrients, making it a suitable animal milk substitute. However, microbial stability, quality, and anti-nutritional factors must be considered while processing vegan milk. In this study, plasma bubbling (PB) was used for processing sesame milk (at various exposure times-10, 20 and 30 min). PB effectively reduced the microbial load (1.82 and 0.64 log reduction of coliforms and bacterial load), yet it increased oxidation of lipids and reduction in whiteness index. However, the reduction in phytates (1.48–0.58 mg/g), oxalates (39.13–19.96 μg/g) and lipoxygenase activity (18.3 from 100%) makes it an efficient alternative technique in the processing of sesame milk. Further, studying the structural modifications of protein and lipids would be beneficial in understanding plasma influence in the processing of sesame milk.
Journal of Fluorescence ( IF 2.525 ) Pub Date: 2023-01-13 , DOI:
10.1016/j.fbp.2023.01.002
Biosurfactant mannosylerythritol lipids (MELs) are green alternatives to chemically synthesized surfactants. However, these biosurfactants typically have a high cost-of-production limiting their adoption for industrial applications. In this study, an optimized fermentation process at pilot scale to furnish MELs with Pseudozyma aphidis DSM 70725 was developed. This involved the optimization of the levels of Fe2+, Fe3+ to improve the fermentation efficacy and the use of soybean oil to reduce the foam generated during fermentative production of MELs. The MELs titer, production rate and the conversion ratio of the carbon source was enhanced to 61 g/L, 0.255 g/L/h and 0.68 g/g, respectively. These optimizations resulted in approximately 100% improvement over regular fermentation processes and are amenable to the large-scale fermentation of MELs employing soybean oil as an antifoam agent to overcome foaming issues.
Journal of Fluorescence ( IF 2.525 ) Pub Date: 2023-06-17 , DOI:
10.1016/j.fbp.2023.06.005
Sugarcane straw is a byproduct and possible source of phenolic compounds that can be used as a value-added ingredient. Hence, the intent of this study was to extract phenolic compounds from sugarcane straw and purify them to improve their potential biological capacity (e.g. antioxidant capacity).The amberlite microporous resin XAD-2 was used to evaluate the enrichment of polyphenols via adsorption and desorption mechanisms. The purified extract was analyzed by LC-ESI-QqTOF-HRMS resulting in the identification of 54 secondary metabolites, mainly belonging to three major classes namely hydroxybenzoic acids, hydroxycinnamic acids, and flavones. The main compounds were chlorogenic acid, neochlorogenic acid and 3-O-feruloylquinic acid. A small number of monosaccharides were detected in the extract such as glucose, cellobiose, and xylose + arabinose. The purified extract also exhibited a higher antioxidant capacity, measured by ABTS and DPPH methods, when compared with the non-purified one.The purification of the sugarcane straw extract allowed us to obtain an extract rich in phenolic compounds that display improved antioxidant capacity, showing promising potential for food and cosmetic applications.
Journal of Fluorescence ( IF 2.525 ) Pub Date: 2023-03-15 , DOI:
10.1016/j.fbp.2023.03.004
Sitka spruce (Picea sitchensis) needles contain a variety of bioactive compounds including phenolic compounds and flavonoids, many of which have been used in the cosmetic, pharmaceutical, and food industries. This study aimed to investigate the effects of novel extraction techniques, including ultrasound-assisted extraction (UAE), microwave-assisted extraction (MAE) and simultaneous ultrasound–microwave-assisted extraction (UMAE) on the recovery of phenolic, flavonoids and associated antioxidant and anti-cancer properties from Sitka spruce (Picea sitchensis) needles. The ferric reducing antioxidant power (FRAP) assay was used to evaluate the antioxidant capacity, and the Alamar Blue assay using the human brain glioblastoma cancer cell line (U-251 MG) was used to evaluate the cytotoxicity activity. Results showed that US-probe accomplished the highest recovery of phenolic and flavonoids at 38 W cm−2 for 10 min (106.3 ± 2.5 mg GAE g−1 DW and 63.2 ± 3.8 mg QE g−1 DW, respectively). Hence, the highest cytotoxicity activity of IC50 (0.0114% w/v) was achieved by US-probe at 19 W cm−2 for 10 min. However, the antioxidant capacity of (2591.3 ± 92.5 mM TE g−1 DW) was achieved under UMAE at ultrasound intensity of 38 W cm−2, microwave power of 302.4 W for 10 min. This study emphasised the potential application of UAE and MAE in the extraction of bioactive as an environmentally friendly method to be used in the valorisation of by-products in food and agro-industries. This supports the use of renewable natural resources in an efficient way to produce high-value compounds therefore it is in line with the new era of bioeconomy and its new biorefinery conceptsData Availability StatementNot applicable
Journal of Fluorescence ( IF 2.525 ) Pub Date: 2023-05-15 , DOI:
10.1016/j.fbp.2023.05.005
Blackthorn fruits are rich source of polyphenols that exert numerous biological activities. But, diverse structure and polarity of phenolic compounds limit their extractability and bioavailability. Therefore, the efficiency of a green co-solvent β-cyclodextrin was examined in boosting the blackthorn polyphenols extraction. Compared to water, as the greenest solvent, β-cyclodextrin was the most efficient in the extraction of flavonoid glycosides quercetin 3-O-glucoside and cyanidin 3-O-glucoside with the extraction rate increase of over 50 % and 40 %, respectively.The second advantage of the β-cyclodextrin use was its intrinsic capability of simultaneous encapsulation of the compounds, through inclusion complexes formation. Scanning electron microscopy, thermogravimetric analysis, and controlled release of the dominant blackthorn polyphenols were used for the encapsulation confirmation and physico-chemical characterization. Encapsulation process reached the efficiency of 76.73 %, providing amorphous particles in the micrometer scale. The effect of the encapsulates on the growth of human MCF7, HT-29, and MRC-5 cells was evaluated in vitro. In silico molecular docking analysis was performed to generate data about the most probable ligand poses and binding mechanisms of β-cyclodextrin encapsulated blackthorn polyphenols. Flavonoid glycosides were most preferably extracted and encapsulated. Rings A and C of flavonoid core enter the hydrophobic hole of β-cyclodextrin and hydrogen bonds are the most responsible for the complex stabilization.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
化学4区 | BIOCHEMICAL RESEARCH METHODS 生化研究方法4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
5.60 | 60 | Science Citation Index Science Citation Index Expanded | Not |
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